N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide

• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol
• IUPAC Name: N//'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide
• InChI: InChI=1S/C25H22N2O4/c1-3-7-18-12-16(13-22(24(18)28)30-4-2)15-26-27-25(29)23-14-20-19-9-6-5-8-17(19)10-11-21(20)31-23/h3,5-6,8-15,26H,1,4,7H2,2H3,(H,27,29)/b16-15-
• InChI Key: KBQIBACEOKJQLC-NXVVXOECSA-N
• Isomeric SMILES: CCOC1=C/C(=C\NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)/C=C(C1=O)CC=C
• SMILES: CCOC1=CC(=CNNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)C=C(C1=O)CC=C

Description

N-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide, also known as EPC-HOCB, is a novel organic compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including matrix metalloproteinases, which are involved in the growth and spread of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide in lab experiments is its potential anticancer properties. It may be useful in studying the mechanisms of cancer growth and proliferation, and in developing new cancer treatments. One limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are a number of future directions for research on N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide. One direction is to further investigate its mechanism of action, in order to better understand how it inhibits the growth of cancer cells. Another direction is to explore its potential as a cancer treatment, including its efficacy in animal models and its toxicity profile. Additionally, N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide may have potential applications in other areas of research, such as inflammation and oxidative stress.

Synthesis Methods

The synthesis of N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide involves the reaction of 2-hydroxybenzophenone with ethyl cyanoacetate to form 2-cyano-3-(2-hydroxyphenyl)acrylic acid ethyl ester. This compound is then reacted with ethyl acetoacetate to form 3-(2-hydroxyphenyl)-5-ethoxycarbonyl-4-pentenoic acid ethyl ester. The final step involves the reaction of this compound with hydrazine hydrate to form N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide.

Scientific Research Applications

N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that N'-[(Z)-(3-ethoxy-4-oxo-5-prop-2-enylcyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has anticancer properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties.